Cas no 2228731-90-4 (3,3-difluoro-3-(oxan-2-yl)propanoic acid)

• Product Name: 3,3-difluoro-3-(oxan-2-yl)propanoic acid
• CAS No: 2228731-90-4
• MF: C₈H₁₂F₂O₃
• MW: 194.175889968872
• CID: 6173071
• PubChem ID: 165631527
• Update Time: 2025-10-29

3,3-difluoro-3-(oxan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(oxan-2-yl)propanoic acid
• EN300-1948336
• 2228731-90-4

• Inchi： 1S/C8H12F2O3/c9-8(10,5-7(11)12)6-3-1-2-4-13-6/h6H,1-5H2,(H,11,12)
• InChI Key： BYKABDSMCVZFNQ-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1CCCCO1)F

Computed Properties

• Exact Mass: 194.07545056g/mol
• Monoisotopic Mass: 194.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 3,3-difluoro-3-(oxan-2-yl)propanoic acid

3,3-Difluoro-3-(Oxan-2-yl)Propanoic Acid (CAS No. 2228731-90-4): A Comprehensive Overview

3,3-Difluoro-3-(oxan-2-yl)propanoic acid (CAS No. 2228731-90-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by the presence of difluoro and oxan-2-yl substituents on a propanoic acid backbone, which endow it with distinct physical and chemical properties.

The molecular formula of 3,3-difluoro-3-(oxan-2-yl)propanoic acid is C₉H₁₄F₂O₃, and its molecular weight is approximately 198.19 g/mol. The compound is a white crystalline solid at room temperature and exhibits good solubility in polar solvents such as water and methanol. Its structural features, including the difluoro substitution and the oxan-2-yl group, contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of medicinal chemistry, 3,3-difluoro-3-(oxan-2-yl)propanoic acid has been explored for its potential as a building block in the development of novel drugs. The difluoro substitution can enhance the metabolic stability and bioavailability of drug candidates, while the oxan-2-yl group can improve their lipophilicity and cellular uptake. These properties make it an attractive candidate for the synthesis of compounds with therapeutic potential in areas such as oncology, neurology, and infectious diseases.

Recent studies have highlighted the role of 3,3-difluoro-3-(oxan-2-yl)propanoic acid in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have synthesized derivatives of this compound that exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy. The ability to fine-tune the structure of these derivatives through modifications at various positions has allowed for the optimization of their pharmacological properties.

Beyond its applications in drug discovery, 3,3-difluoro-3-(oxan-2-yl)propanoic acid has also found use in other areas of chemical research. Its unique electronic properties make it suitable for applications in materials science, where it can be incorporated into polymers or used as a functional monomer in polymerization reactions. The resulting materials can exhibit enhanced mechanical strength, thermal stability, and other desirable properties.

In addition to its synthetic utility, 3,3-difluoro-3-(oxan-2-yl)propanoic acid has been studied for its environmental impact. Researchers have investigated its biodegradability and toxicity to ensure that it can be safely used in industrial processes without posing significant environmental risks. Preliminary studies suggest that the compound is biodegradable under certain conditions and does not exhibit acute toxicity to aquatic organisms.

The synthesis of 3,3-difluoro-3-(oxan-2-yl)propanoic acid typically involves a multi-step process that begins with the formation of a difluoromethylated intermediate followed by functionalization with the oxan-2-yl group. Various synthetic routes have been developed to optimize yield and purity, including methods that utilize transition metal catalysts or organocatalysts. These advancements have made it possible to produce high-quality material for both research and commercial applications.

In conclusion, 3,3-difluoro-3-(oxan-2-yl)propanoic acid (CAS No. 2228731-90-4) is a versatile compound with a wide range of applications in medicinal chemistry, materials science, and environmental research. Its unique chemical structure provides a foundation for the development of novel drugs and advanced materials while ensuring safety and environmental compatibility. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in various scientific disciplines.